Cas no 258530-60-8 (1-Oxide-4-thiomorpholine acetic Acid)

1-Oxide-4-thiomorpholine acetic acid is a versatile sulfur- and nitrogen-containing heterocyclic compound with applications in organic synthesis and pharmaceutical research. Its unique structure, combining a thiomorpholine oxide moiety with an acetic acid group, enables its use as a building block for bioactive molecules. The compound exhibits stability and reactivity, making it valuable for derivatization and ligand design.

1-Oxide-4-thiomorpholine acetic Acid structure

258530-60-8 structure

Product Name:1-Oxide-4-thiomorpholine acetic Acid

CAS No:258530-60-8

MF:C₆H₁₂ClNO₃S

MW:213.682379722595

CID:247063

PubChem ID:53399187

Update Time:2025-06-19

1-Oxide-4-thiomorpholine acetic Acid Chemical and Physical Properties

Names and Identifiers

- 4-Thiomorpholineaceticacid, 1-oxide
- 2-(1-oxo-1,4-thiazinan-4-yl)acetic acid,hydrochloride
- 1-OXIDE-4-THIOMORPHOLINE ACETIC ACID
- 2-(1-Oxo-1
- 4-Thiomorpholine acetic acid, 1-oxide
- CS-0261883
- E4-thiomorpholin-4-yl)acetic acid hydrochloride
- EN300-8038542
- 2-(1-oxo-1,4-thiazinan-4-yl)acetic acid;hydrochloride
- (1-Oxo-1lambda~4~,4-thiazinan-4-yl)acetic acid--hydrogen chloride (1/1)
- Z1459993590
- DTXSID30694572
- 258530-60-8
- 2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid hydrochloride
- 2416231-20-2
- 2-(1-Oxidothiomorpholino)acetic acid hydrochloride
- 2-(1-oxo-1lambda4-thiomorpholin-4-yl)aceticacidhydrochloride
- 1-Oxide-4-thiomorpholine acetic Acid
- Inchi： 1S/C6H11NO3S.ClH/c8-6(9)5-7-1-3-11(10)4-2-7;/h1-5H2,(H,8,9);1H
- InChI Key： YXVOVOQLVIYOQF-UHFFFAOYSA-N
- SMILES： Cl.S1(CCN(CC(=O)O)CC1)=O

Computed Properties

Exact Mass: 177.04600
Monoisotopic Mass: 213.0226421g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 173
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.8Å²

Experimental Properties

PSA: 76.82000
LogP: -0.06110

1-Oxide-4-thiomorpholine acetic Acid Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

1-Oxide-4-thiomorpholine acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H809788-1mg	1-Oxide-4-thiomorpholine acetic Acid	258530-60-8		1mg	$ 50.00	2022-06-04
TRC	H809788-2mg	1-Oxide-4-thiomorpholine acetic Acid	258530-60-8		2mg	$ 65.00	2022-06-04
TRC	H809788-10mg	1-Oxide-4-thiomorpholine acetic Acid	258530-60-8		10mg	$ 80.00	2022-06-04
SHENG KE LU SI SHENG WU JI SHU	sc-336519-1g	4-Thiomorpholine acetic acid, 1-oxide,	258530-60-8		1g	￥4212.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-336519-1 g	4-Thiomorpholine acetic acid, 1-oxide,	258530-60-8		1g	￥4,212.00	2023-07-11
Enamine	EN300-2993159-0.05g	2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid	258530-60-8	95%	0.05g	$707.0	2023-11-13
Enamine	EN300-2993159-0.1g	2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid	258530-60-8	95%	0.1g	$741.0	2023-11-13
Enamine	EN300-2993159-0.25g	2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid	258530-60-8	95%	0.25g	$774.0	2023-11-13
Enamine	EN300-2993159-0.5g	2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid	258530-60-8	95%	0.5g	$809.0	2023-11-13
Enamine	EN300-2993159-1g	2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid	258530-60-8	95%	1g	$842.0	2023-11-13